Cas no 14199-88-3 (D-Glucitol,1-deoxy-1-nitro-)

• Product Name: D-Glucitol,1-deoxy-1-nitro-
• CAS No: 14199-88-3
• MF: C₆H₁₃NO₇
• MW: 211.169922590256
• CID: 149768
• PubChem ID: 103026
• Update Time: 2025-04-19

D-Glucitol,1-deoxy-1-nitro- Chemical and Physical Properties

Names and Identifiers

• D-Glucitol,1-deoxy-1-nitro-
• Einecs 238-052-3
• 1-Nitro-1-deoxy-D-glucitol
• 1-deoxy-1-nitro-D-glucitol
• 1-DEOXY-1-NITRO-D-SORBITOL
• DTXSID70161910
• (2R,3R,4R,5S)-6-nitrohexane-1,2,3,4,5-pentaol
• NS00024608
• MFCD00069889
• SCHEMBL5521521
• (2R,3R,4R,5S)-6-nitrohexane-1,2,3,4,5-pentol
• 14199-88-3

• Inchi： 1S/C6H13NO7/c8-2-4(10)6(12)5(11)3(9)1-7(13)14/h3-6,8-12H,1-2H2/t3-,4+,5+,6+/m0/s1
• InChI Key： HOFCJTOUEGMYBT-SLPGGIOYSA-N
• SMILES： O[C@H]([C@H](C[N+](=O)[O-])O)[C@@H]([C@@H](CO)O)O

Computed Properties

• Exact Mass: 211.069
• Monoisotopic Mass: 211.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.632
• Boiling Point: 608.3°Cat760mmHg
• Flash Point: 268.9°C
• Refractive Index: 1.585
• PSA: 146.97000
• LogP: -2.77780

D-Glucitol,1-deoxy-1-nitro- Security Information

• WGK Germany：3